Cas no 145038-53-5 (N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester)

• Product Name: N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester
• CAS No: 145038-53-5
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• MDL: MFCD08458573
• CID: 64901
• PubChem ID: 45382185
• Update Time: 2025-06-07

N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester Chemical and Physical Properties

Names and Identifiers

• Fmoc-Aspartic acid 4-methyl ester
• Fmoc-Asp(OMe)-OH
• N-(9-Fluorenylmethyloxycarbonyl)-L-Aspartic acid 4-methyl ester
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methoxy-4-oxobutanoic acid
• Fmoc-DL-Asp(OMe)-OH
• Fmoc-L-Asp(OMe)-OH
• Fmoc-L-Aspartic acid 4-methyl ester
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methoxy-4-oxobutanoic acid
• N-α-Fmoc-L-aspartic acid β-methyl ester
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Asp(OMe)-OH
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-4-oxobutanoic acid
• Fmoc-Asp(OMe)-OHa
• EBD53824
• BCP07752
• N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester
• PD197335
• MFCD08458573
• J-008042
• A-methyl ester
• CS-0019420
• EN300-71465
• HY-Y1824
• AMY33512
• Fmoc-L-aspartic acid beta-methyl ester
• AC-8587
• DTXSID70670198
• Z1079126592
• M06212
• N-9-Fluorenylmethoxycarbonylaspartic acid beta-methyl ester
• N-Fmoc-L-aspartic acid 4-methyl ester
• L-Aspartic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 4-methyl ester
• 145038-53-5
• SCHEMBL2632223
• S-145038-53-5
• (2S)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-4-oxobutanoic acid (non-preferred name)
• DS-2053
• AKOS012299108
• N-9-Fluorenylmethoxycarbonylaspartic acid
• N-FMoc-L-aspartic acid 4-Methyl ester, 97%
• (2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-4-methoxy-4-oxobutanoic acid
• 4-Methyl hydrogen N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-aspartate
• (2S)-2-([[(9H-Fluoren-9-yl)methoxy]carbonyl]amino)-4-methoxy-4-oxobutanoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-4-methoxy-4-oxobutanoic Acid; N-9-Fluorenylmethoxycarbonylaspartic Acid ss-Methyl Ester
• 8MM3D4X535

• MDL： MFCD08458573
• Inchi： 1S/C20H19NO6/c1-26-18(22)10-17(19(23)24)21-20(25)27-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16-17H,10-11H2,1H3,(H,21,25)(H,23,24)/t17-/m0/s1
• InChI Key： HSOKCYGOTGVDHL-KRWDZBQOSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC(=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 369.12100
• Monoisotopic Mass: 369.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 2.5

Experimental Properties

• Boiling Point: 613.7℃ at 760 mmHg
• Flash Point: 324.962℃
• PSA: 101.93000
• LogP: 2.93230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester

N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester (CAS No. 145038-53-5): An Overview

N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester (CAS No. 145038-53-5) is a versatile compound widely used in the fields of chemical biology and pharmaceutical research. This compound, also known as Fmoc-Asp(Ome)-OH, is a protected derivative of aspartic acid, which plays a crucial role in the synthesis of peptides and proteins. The fluorenylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group, allowing for selective deprotection and subsequent coupling reactions in peptide synthesis.

The chemical structure of N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester consists of a fluorenyl moiety attached to a methoxy carbonyl group, which is further linked to the carboxyl group of aspartic acid via an ester linkage. The β-methyl ester group adds an additional layer of functionality, making this compound particularly useful in the design and synthesis of complex peptides and peptidomimetics.

In recent years, significant advancements have been made in the application of Fmoc-Asp(Ome)-OH in various research areas. One notable application is in the development of therapeutic peptides for treating diseases such as cancer, diabetes, and neurodegenerative disorders. The ability to precisely control the sequence and structure of peptides using compounds like Fmoc-Asp(Ome)-OH has revolutionized the field of peptide chemistry.

For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-Asp(Ome)-OH in the synthesis of a novel peptide that exhibited potent anti-cancer activity. The researchers utilized solid-phase peptide synthesis (SPPS) techniques, leveraging the temporary protection provided by the Fmoc group to achieve high yields and purity levels. This approach not only enhanced the therapeutic potential of the peptide but also improved its stability and bioavailability.

Beyond its applications in therapeutic peptides, N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester has also found utility in the development of diagnostic tools and imaging agents. The unique properties of this compound allow for the creation of highly specific and sensitive probes that can be used to detect and monitor various biological processes. For example, researchers at a leading pharmaceutical company have developed a fluorescent probe based on Fmoc-Asp(Ome)-OH that can selectively bind to specific proteins involved in Alzheimer's disease, providing valuable insights into disease progression and potential treatment strategies.

The versatility of Fmoc-Asp(Ome)-OH extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. These techniques rely on the rapid synthesis and testing of large libraries of compounds to identify lead molecules with desired biological activities. The ability to efficiently synthesize and modify peptides using compounds like N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester has significantly accelerated drug discovery processes.

In addition to its practical applications, N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester has been extensively studied from a fundamental perspective. Researchers have investigated its thermodynamic properties, reactivity, and stability under various conditions. These studies have provided valuable insights into the behavior of Fmoc-protected amino acids and their role in peptide synthesis.

A recent study published in Organic & Biomolecular Chemistry explored the kinetics of deprotection reactions involving Fmoc-Asp(Ome)-OH. The researchers found that the presence of the β-methyl ester group significantly influenced the rate and efficiency of deprotection, highlighting the importance of this functional group in controlling reaction outcomes. This knowledge has been instrumental in optimizing synthetic protocols for producing high-quality peptides.

The safety profile of N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester is another important consideration for its widespread use. Extensive toxicity studies have shown that this compound is generally safe for use in laboratory settings when proper handling protocols are followed. However, it is important to note that appropriate personal protective equipment (PPE) should always be worn when handling this compound to minimize any potential risks.

In conclusion, N-9-Fluorenylmethoxycarbonylaspartic acid β-methyl ester (CAS No. 145038-53-5) is a highly valuable compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique properties make it an essential tool for synthesizing complex peptides and peptidomimetics, developing therapeutic agents, creating diagnostic tools, and advancing combinatorial chemistry techniques. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.